Cas no 63012-04-4 ((3-bromophenyl)(phenyl)methanol)

(3-Bromophenyl)(phenyl)methanol is a brominated aromatic alcohol with the molecular formula C₁₃H₁₁BrO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its distinct structure, featuring both a bromine substituent and a benzhydrol moiety, enables selective functionalization, making it valuable for cross-coupling reactions and further derivatization. The presence of the hydroxyl group allows for additional modifications, such as esterification or oxidation. High purity grades ensure consistent performance in research and industrial applications. Its stability under standard conditions and well-characterized reactivity profile contribute to its utility in synthetic chemistry workflows.

(3-bromophenyl)(phenyl)methanol structure

63012-04-4 structure

Product Name:(3-bromophenyl)(phenyl)methanol

CAS No:63012-04-4

MF:C₁₃H₁₁BrO

MW:263.129842996597

MDL:MFCD00449886

CID:958500

PubChem ID:285827

Update Time:2025-06-08

(3-bromophenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (3-bromophenyl)(phenyl)methanol
- (3-bromophenyl)-phenylmethanol
- (+/-)-(3-bromophenyl)phenylmethanol
- (3-bromophenyl)phenylmethanol
- (3-Bromphenyl)phenylmethanol
- 3-bromobenzhydrol
- 3-bromodiphenylcarbinol
- AC1L63VX
- AC1Q25T6
- AC1Q76QW
- AGN-PC-014IBR
- NSC143362
- SureCN4678
- NSC 143362
- MFCD00449886
- DTXSID10301434
- G19606
- Z513750188
- (3-Bromo-phenyl)-phenyl-methanol
- NSC-143362
- DA-04217
- 63012-04-4
- EN300-69391
- NS-04105
- AKOS008141454
- SCHEMBL4678
- MDL： MFCD00449886
- Inchi： 1S/C13H11BrO/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h1-9,13,15H
- InChI Key： QAJARQNJEMLYCX-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(C1C=CC=CC=1)O

Computed Properties

Exact Mass: 261.99933
Monoisotopic Mass: 261.99933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Color/Form: Not available
Density: 1.4±0.1 g/cm3
Melting Point: Not available
Boiling Point: 372.2±27.0 °C at 760 mmHg
Flash Point: 178.9±23.7 °C
Refractive Index: 1.625
PSA: 20.23
LogP: 3.53080
Vapor Pressure: 0.0±0.9 mmHg at 25°C

(3-bromophenyl)(phenyl)methanol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(3-bromophenyl)(phenyl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B805053-25mg	(3-Bromophenyl)(phenyl)methanol	63012-04-4		25mg	$ 50.00	2022-06-06
TRC	B805053-50mg	(3-Bromophenyl)(phenyl)methanol	63012-04-4		50mg	$ 70.00	2022-06-06
TRC	B805053-250mg	(3-Bromophenyl)(phenyl)methanol	63012-04-4		250mg	$ 275.00	2022-06-06
Enamine	EN300-69391-0.05g	(3-bromophenyl)(phenyl)methanol	63012-04-4	95.0%	0.05g	$50.0	2025-02-20
Enamine	EN300-69391-0.1g	(3-bromophenyl)(phenyl)methanol	63012-04-4	95.0%	0.1g	$77.0	2025-02-20
Enamine	EN300-69391-0.25g	(3-bromophenyl)(phenyl)methanol	63012-04-4	95.0%	0.25g	$110.0	2025-02-20
Enamine	EN300-69391-0.5g	(3-bromophenyl)(phenyl)methanol	63012-04-4	95.0%	0.5g	$209.0	2025-02-20
Enamine	EN300-69391-1.0g	(3-bromophenyl)(phenyl)methanol	63012-04-4	95.0%	1.0g	$299.0	2025-02-20
Enamine	EN300-69391-2.5g	(3-bromophenyl)(phenyl)methanol	63012-04-4	95.0%	2.5g	$586.0	2025-02-20
Enamine	EN300-69391-5.0g	(3-bromophenyl)(phenyl)methanol	63012-04-4	95.0%	5.0g	$867.0	2025-02-20